Cas no 2178155-10-5 (4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one)

4-(4-Bromo-2-hydroxyphenyl)but-3-en-2-one is a brominated chalcone derivative characterized by its α,β-unsaturated ketone functionality and phenolic hydroxyl group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmacologically active molecules. Its electron-withdrawing bromo substituent enhances reactivity in cross-coupling reactions, while the hydroxyl group offers additional sites for functionalization. The conjugated enone system facilitates Michael additions and cyclization reactions, making it valuable for constructing complex scaffolds. Suitable for research applications, it exhibits stability under standard conditions and compatibility with a range of synthetic methodologies.
4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one structure
2178155-10-5 structure
Product Name:4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one
CAS No:2178155-10-5
MF:C10H9BrO2
MW:241.081262350082
CID:6202282
PubChem ID:165649587
Update Time:2025-05-22

4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one
    • EN300-1907446
    • 2178155-10-5
    • Inchi: 1S/C10H9BrO2/c1-7(12)2-3-8-4-5-9(11)6-10(8)13/h2-6,13H,1H3/b3-2+
    • InChI Key: XCZLTWZDCVPHRG-NSCUHMNNSA-N
    • SMILES: BrC1C=CC(/C=C/C(C)=O)=C(C=1)O

Computed Properties

  • Exact Mass: 239.97859g/mol
  • Monoisotopic Mass: 239.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one

Comprehensive Overview of 4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one (CAS No. 2178155-10-5)

4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one, with the CAS number 2178155-10-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique structure combining a brominated phenol moiety with an α,β-unsaturated ketone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, antioxidant development, and advanced material synthesis.

The growing demand for halogenated aromatic compounds like 4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one is driven by their role in designing targeted therapies and smart materials. Recent studies highlight its utility in creating photoactive compounds for organic electronics, aligning with the global push toward sustainable technologies. Users frequently search for terms such as "bromophenol derivatives uses," "CAS 2178155-10-5 solubility," and "unsaturated ketone synthesis," reflecting its multidisciplinary relevance.

From a synthetic chemistry perspective, the α,β-unsaturated ketone group in 4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one enables Michael addition reactions, a key step in constructing complex molecular frameworks. This property is critical for developing small-molecule inhibitors and fluorescent probes, addressing trending topics like "precision medicine" and "bioimaging agents." Its bromine substituent further allows for palladium-catalyzed cross-coupling, a technique widely used in API manufacturing.

Environmental and safety considerations are also prominent in discussions about this compound. While not classified as hazardous, its handling requires standard laboratory precautions. Searches for "green chemistry alternatives for bromophenols" and "biodegradable aromatic compounds" indicate user interest in eco-friendly applications. Innovations in catalytic bromination methods to produce derivatives like 4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one are reducing waste and improving yields.

In material science, the compound’s conjugated π-system makes it a candidate for organic semiconductors and nonlinear optical materials. These applications resonate with the surge in "flexible electronics" and "renewable energy storage" queries. Its hydroxyl group additionally facilitates functionalization, enabling integration into polymers and nanocomposites for enhanced performance.

Analytical characterization of CAS 2178155-10-5 typically involves HPLC, NMR, and mass spectrometry, ensuring purity for research applications. The compound’s UV-Vis absorption properties are also studied for sensor development, a hot topic in "wearable health monitors" and "environmental sensing."

In summary, 4-(4-bromo-2-hydroxyphenyl)but-3-en-2-one exemplifies the intersection of medicinal chemistry and advanced materials. Its structural features and reactivity profile align with contemporary scientific priorities, from personalized therapeutics to green manufacturing. As research evolves, this compound is poised to play a pivotal role in addressing global challenges through innovation.

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